Cas no 2097902-51-5 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 2097902-51-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5877044
• PubChem ID: 126852727
• Update Time: 2025-11-05

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide
• 2097902-51-5
• AKOS032465994
• N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide
• N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-(4-methoxyphenyl)propanamide
• F6517-3716

• Inchi： 1S/C22H23NO4/c1-26-19-11-4-16(5-12-19)6-13-22(25)23-15-20(24)17-7-9-18(10-8-17)21-3-2-14-27-21/h2-5,7-12,14,20,24H,6,13,15H2,1H3,(H,23,25)
• InChI Key： CKWVCZYKKYDDPJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2=CC=CO2)=CC=1)CNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.7Ų

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide

Research Brief on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide (CAS: 2097902-51-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide (CAS: 2097902-51-5) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique structural features including a furan ring and a methoxyphenyl group, has been investigated for its interactions with various biological targets. Recent studies indicate that it exhibits significant affinity for specific receptors involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The synthesis of this compound has been optimized to improve yield and purity, as detailed in recent patent filings.

In vitro and in vivo studies have demonstrated that N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide modulates key signaling pathways, including NF-κB and MAPK, which are critical in inflammation and cancer progression. Preliminary data from animal models show reduced tumor growth and inflammation markers, supporting further investigation into its therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the compound. Recent research has focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this molecule through preclinical development.

In conclusion, N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(4-methoxyphenyl)propanamide represents a compelling candidate for further development in drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for both basic research and therapeutic applications. Future studies should prioritize detailed mechanistic investigations and translational research to fully realize its clinical potential.